2-(1-Benzylpiperidin-4-yl)-2,3-dihydro-4H-thiochromen-4-one

• IUPAC Name: 2-(1-benzylpiperidin-4-yl)-2,3-dihydrothiochromen-4-one
• InChI: InChI=1S/C21H23NOS/c23-19-14-21(24-20-9-5-4-8-18(19)20)17-10-12-22(13-11-17)15-16-6-2-1-3-7-16/h1-9,17,21H,10-15H2
• InChI Key: XWMHOCDNGHEUMF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2CC(=O)C3=CC=CC=C3S2)CC4=CC=CC=C4
• Molecular Formula: C21H23NOS
• Molecular Weight: 337.5 g/mol

Description

The compound is a derivative of piperidine, which is an essential heterocyclic system and a pivotal cornerstone in the production of drugs. Piperidine derivatives are utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents.

Synthesis Analysis

While specific synthesis information for this compound was not found, a related compound, 2-((1-benzylpiperidin-4-yl)methyl)-5,6-dimethoxy-2,3-dihydroinden 1-one hydrochloride, was synthesized via catalytic hydrogenation in a batch-slurry reactor.

Scientific Research Applications

Synthesis and Catalytic Applications

• Imidazolyl Derivatives Synthesis : The research by Cozzi and Pillan (1988) explored the synthesis of imidazolyl derivatives from 3-bromo-4H-1-benzothiopyran-4-ones. This includes the potential for creating 2-(1H-imidazol-1-yl)-4H-1-benzothiopyran-4-ones and related compounds, providing a foundation for further chemical transformations relevant to 2-(1-Benzylpiperidin-4-yl)-2,3-dihydro-4H-thiochromen-4-one (Cozzi & Pillan, 1988).

• Green Synthesis of Thiopyrano Derivatives : Majumdar, Taher, and Ponra (2010) discussed the green synthesis of benzopyran-annulated thiopyrano derivatives through a domino Knoevenagel-hetero-Diels-Alder reaction, which is relevant to the synthesis pathways of thiochromen derivatives like this compound (Majumdar, Taher, & Ponra, 2010).

• Catalytic Hydrogenation : Samardžić and Zrnčević (2012) studied the catalytic hydrogenation process for the synthesis of similar compounds, highlighting catalyst screening and optimal reaction conditions. Their findings can provide insights into efficient production methods for related compounds (Samardžić & Zrnčević, 2012).

Chemical Transformations and Ring Closure Reactions

• Carbanion-Induced Base-Catalyzed Synthesis : The study by Ram, Srivastava, and Saxena (2001) on the one-pot synthesis of various heterocycles, including isothiochromenes, might offer insights into the chemical transformations of thiochromen derivatives. This knowledge could be applied to the structural manipulation of this compound (Ram, Srivastava, & Saxena, 2001).

• Domino Reactions for Thiochromen Derivatives : Yang et al. (2012) described domino reactions leading to thiochromen-4-one derivatives, which are structurally related to the chemical . Understanding these reactions can aid in developing new synthesis methods for this compound (Yang et al., 2012).

Future Directions

While specific future directions for this compound were not found, piperidine derivatives represent one of the most important synthetic medicinal blocks for drug construction, and their synthesis has long been widespread. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.